Aziridine

Specification

• Description: Aziridine is a saturated organic heteromonocyclic parent, a member of aziridines and an azacycloalkane. It has a role as an alkylating agent. It is a conjugate base of an aziridinium.; Ethyleneimine is a monofunctional alkylating agent with potential antineoplastic activity. Reacting with DNA mainly at guanine and adenine residues, ethylenimine alkylates DNA, thereby producing DNA interstrand crosslinks and DNA breaks, and interfering with DNA replication and cell division. (NCI04); Ethyleneimine, stabilized appears as a clear colorless liquid with an ammonia-like odor. Flash point 12°F. Less dense than water. Flammable over a wide range of vapor-air concentrations. Vapors irritate the skin, eyes, nose, and throat. May be toxic by prolonged inhalation, skin absorption, or ingestion. Carcinogenic. Vapors heavier than air. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently.
• CAS No.: 9002-98-6
• Molecular Formula: C2H5N; CH2NHCH2; C2H5N
• Molecular Weight: 43.07 g/mol
• IUPAC Name: aziridine
• Standard InChI: InChI=1S/C2H5N/c1-2-3-1/h3H,1-2H2
• Standard InChI Key: NOWKCMXCCJGMRR-UHFFFAOYSA-N
• Impurities: 50-150 ppm sodium; 0.2 wt% water max
• SMILES: C1CN1
• Canonical SMILES: C1CN1
• Boiling Point: 131 to 133 °F at 760 mm Hg (EPA, 1998); 56.0 °C; 55-56 °C at 760 mm Hg; 56-57 °C; 133°F
• Colorform: Oily, water-white liquid; Colorless liquid ... [Note: Usually contains inhibitors to prevent polymerization].
• Flash Point: 12 °F (EPA, 1998); 12 °F (-11 °C) (Closed cup); -11 °C c.c.; 12°F
• Melting Point: -98 °F Freezing Point (EPA, 1998); -77.9 °C; Freezing point: -71.5 °C; -74 °C; -97°F